Cas no 63440-59-5 (3-Methyl-5-hydroxymethylbenzoic Acid)

3-Methyl-5-hydroxymethylbenzoic Acid is a versatile aromatic carboxylic acid derivative featuring both a hydroxymethyl and a methyl substituent on the benzene ring. This compound is particularly valuable in organic synthesis and pharmaceutical intermediates due to its dual functional groups, which enable further derivatization or conjugation reactions. The hydroxymethyl group offers reactivity for ether or ester formation, while the carboxylic acid moiety allows for amidation or salt formation. Its structural properties make it useful in the development of fine chemicals, agrochemicals, and bioactive molecules. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Proper handling and storage under inert conditions are recommended to maintain stability.
3-Methyl-5-hydroxymethylbenzoic Acid structure
63440-59-5 structure
Product Name:3-Methyl-5-hydroxymethylbenzoic Acid
CAS No:63440-59-5
MF:C9H10O3
MW:166.173902988434
CID:2152272
PubChem ID:19788163
Update Time:2025-05-28

3-Methyl-5-hydroxymethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxymethyl-5-methylbenzoic acid
    • SCHEMBL1175637
    • G71758
    • DB-331334
    • BIOXYUWVLDTYMT-UHFFFAOYSA-N
    • EN300-379440
    • 3-Methyl-5-hydroxymethylbenzoic Acid
    • 3-hydroxymethyl-5-methyl-benzoic acid
    • 3-(HYDROXYMETHYL)-5-METHYLBENZOICACID
    • 63440-59-5
    • 3-(HYDROXYMETHYL)-5-METHYLBENZOIC ACID
    • MFCD20641417
    • Inchi： 1S/C9H10O3/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
    • InChI Key： BIOXYUWVLDTYMT-UHFFFAOYSA-N
    • SMILES： OCC1C=C(C(=O)O)C=C(C)C=1

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5Ų

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